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Compound of Interest

3'.4'-Dichloro-2,2,2-
Compound Name: )
trifluoroacetophenone

cat. No.: B1302707

In-depth Technical Guide: 3',4'-Dichloro-2,2,2-
trifluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

3',4'-Dichloro-2,2,2-trifluoroacetophenone is a halogenated aromatic ketone of interest in
synthetic and medicinal chemistry. Its trifluoromethyl group and dichlorinated phenyl ring impart
unique electronic properties that make it a potential building block for novel organic molecules.
This technical guide provides a comprehensive overview of its commercial availability,
physicochemical properties, and safety information. It is important to note that while this
compound is commercially available, detailed experimental protocols and biological
applications in the public domain are scarce, particularly when compared to its isomer, 3',5'-
dichloro-2,2,2-trifluoroacetophenone.

Commercial Availability

3',4'-Dichloro-2,2,2-trifluoroacetophenone is available from several chemical suppliers,
catering primarily to a research and development audience. The availability from these sources
indicates its utility as a starting material or intermediate in chemical synthesis.

Table 1: Commercial Suppliers of 3',4'-Dichloro-2,2,2-trifluoroacetophenone
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Supplier Purity Available Quantities
Santa Cruz Biotechnology - Inquire
Fluorochem >95% 19, 59
CymitQuimica >95% 19, 59
BOC Sciences 95% Inquire

Note: Pricing and availability are subject to change. Please consult the suppliers directly for the
most current information.

Physicochemical Properties

A summary of the key quantitative data for 3',4'-Dichloro-2,2,2-trifluoroacetophenone is
presented in Table 2. This information is crucial for its handling, reaction setup, and analytical
characterization.

Table 2: Physicochemical Data for 3',4'-Dichloro-2,2,2-trifluoroacetophenone

Property Value Source(s)
CAS Number 125733-43-9 [1]
Molecular Formula CsHsCl2F30 [1]
Molecular Weight 243.01 g/mol [1]
Appearance Solid, Low Melting Solid [2]

Purity >95% [2]

Boiling Point 269.2°C at 760 mmHg

Density 1.506 g/cm3
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Safety and Handling
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Safety is paramount when handling any chemical compound. The available safety data sheet
(SDS) for 3',4'-Dichloro-2,2,2-trifluoroacetophenone indicates that it is an irritant. Standard
laboratory safety protocols should be strictly followed.

Table 3: Hazard and Precautionary Information

Hazard Statement(s) Precautionary Statement(s)

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.

H315: Causes skin irritation.

) o P280: Wear protective gloves/protective
H319: Causes serious eye irritation. ) ) )
clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

H335: May cause respiratory irritation.
water.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Experimental Protocols

Detailed experimental protocols for the synthesis and reactions of 3',4'-Dichloro-2,2,2-
trifluoroacetophenone are not readily available in the reviewed public literature. However,
general synthetic strategies for analogous trifluoroacetophenones often involve the reaction of
a corresponding Grignard or organolithium reagent with a trifluoroacetylating agent.

Logical Relationship for a Plausible, though unconfirmed, Synthetic Route:
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1,2-Dichloro-4-bromobenzene

e.g., Mg or n-BuLi

Organometallic Reagent (Trifluoroacetylating Agent)

Reaction e.g., TFAA, Ethyl Trifluoroacetate

3',4'-Dichloro-2,2,2-trifluoroacetophenone

Click to download full resolution via product page

Caption: Plausible synthetic pathway for 3',4'-Dichloro-2,2,2-trifluoroacetophenone.

Applications and Biological Context

Specific biological applications or involvement in signaling pathways for 3',4'-Dichloro-2,2,2-
trifluoroacetophenone are not documented in the available literature. By contrast, its isomer,
3',5'-dichloro-2,2,2-trifluoroacetophenone, is a known key intermediate in the synthesis of the
veterinary pharmaceutical Fluralaner, an insecticide and acaricide. This highlights the potential
of dichlorinated trifluoroacetophenones as valuable synthons in drug discovery and
agrochemical development. The specific substitution pattern on the phenyl ring is critical for
biological activity, and the lack of published data for the 3',4'-isomer may suggest it is either
less active in the contexts studied or is a subject of proprietary research.

Experimental Workflow for Investigating Biological Activity:

Initial Screening Hit Validation Lead Optimization

—I>[Dose-Response AnmysisHSeleaiviw Profilingj——l

High-Throughput Screening SAR Studies
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Caption: General workflow for evaluating the biological activity of a chemical compound.

Conclusion

3',4'-Dichloro-2,2,2-trifluoroacetophenone is a commercially available chemical with
potential as a building block in organic synthesis. While its physicochemical properties are
documented, a significant gap exists in the public domain regarding its specific experimental
protocols and biological applications. Researchers interested in this compound may need to
undertake exploratory research to establish its synthetic utility and biological relevance,
potentially drawing parallels from its more thoroughly studied 3',5'-dichloro isomer while being
mindful that direct analogies may not hold. Further research into this compound could unveil
novel applications in medicinal chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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